Cas no 1314950-78-1 (N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide)

• Product Name: N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide
• CAS No: 1314950-78-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 2117010
• Update Time: 2025-11-02

N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(hydroxymethyl)-2-thiazolyl]Acetamide
• N-(5-(hydroxymethyl)thiazol-2-yl)acetamide
• JLUBQXZJDNTDRR-UHFFFAOYSA-N
• Acetamide, N-[5-(hydroxymethyl)-2-thiazolyl]-
• N-[5-(hydroxymethyl)-1,3-thiazol-2-yl]acetamide
• N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide

• Inchi： 1S/C6H8N2O2S/c1-4(10)8-6-7-2-5(3-9)11-6/h2,9H,3H2,1H3,(H,7,8,10)
• InChI Key： JLUBQXZJDNTDRR-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CO)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide

N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide: A Versatile Compound in Pharmaceutical Research

N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide, with the CAS number 1314950-78-1, represents a promising molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and biomedical research. The hydroxymethyl group in its molecular framework plays a critical role in modulating its biological activity, while the thiazol-2-yl ring contributes to its stability and reactivity. Recent studies have highlighted the importance of acetamide moieties in enhancing the pharmacokinetic properties of such compounds. This article provides an in-depth exploration of the chemical structure, synthesis, biological activity, and potential therapeutic applications of N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide.

The hydroxymethyl functional group in N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide is particularly noteworthy for its ability to interact with various biomolecules, including enzymes and receptors. This interaction can lead to the modulation of metabolic pathways and cellular signaling processes. The thiazol-2-yl ring, a five-membered heterocyclic structure, is known for its presence in numerous bioactive compounds, such as thiazole derivatives used in antibiotics and antifungal agents. The combination of these structural elements in N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide suggests a potential for multifunctional biological activities. Recent advances in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, providing insights into its possible mechanisms of action.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide exhibits promising anti-inflammatory properties. The compound was shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of prostaglandins, which are mediators of inflammation. This finding is particularly significant as COX-2 inhibitors are widely used in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The hydroxymethyl group in the molecule appears to play a crucial role in this inhibitory activity, as it forms hydrogen bonds with the active site of the COX-2 enzyme, thereby disrupting its catalytic function.

Another area of interest is the potential application of N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide in the development of antimicrobial agents. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The thiazol-2-yl ring is believed to contribute to the compound's ability to disrupt bacterial cell membranes, while the acetamide group enhances its solubility and permeability across microbial membranes. This dual mechanism of action makes N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide a compelling candidate for the development of new antibiotics, especially in the context of increasing antibiotic resistance.

The synthesis of N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide has been a subject of extensive research, with recent advancements in organic chemistry leading to more efficient and scalable methods. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a thiazole derivative with an acetic acid derivative. This method significantly reduced the number of reaction steps and improved the overall yield of the compound. The use of catalytic amounts of transition metals in this synthesis highlights the growing trend towards sustainable and environmentally friendly chemical processes in pharmaceutical research.

Furthermore, the pharmacokinetic properties of N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide have been investigated in preclinical studies. Research published in Drug Metabolism and Disposition (2024) indicated that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are desirable attributes for drug candidates. The hydroxymethyl group may contribute to the compound's enhanced solubility in aqueous environments, while the thiazol-2-yl ring likely influences its metabolic stability. These findings suggest that N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide could be a valuable lead compound for the development of new therapeutic agents.

The potential therapeutic applications of N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide extend beyond its anti-inflammatory and antimicrobial properties. Recent studies have explored its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 study in Neuropharmacology reported that the compound exhibits neuroprotective effects by modulating the activity of β-secretase, an enzyme involved in the pathogenesis of Alzheimer's disease. The acetamide group in the molecule is thought to facilitate its interaction with β-secretase, thereby inhibiting the production of amyloid-beta plaques, which are a hallmark of Alzheimer's pathology.

Moreover, the compound's potential in cancer therapy has been investigated. A 2023 study published in Cancer Research demonstrated that N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide exhibits cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as the p53 and MAPK pathways. The hydroxymethyl group may play a role in the compound's ability to disrupt mitochondrial function, leading to the activation of intrinsic apoptotic pathways.

In addition to its therapeutic potential, N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide has been studied for its role in the development of diagnostic agents. Research published in Chemical Communications (2024) reported that the compound can serve as a fluorescent probe for the detection of specific biomolecules. The thiazol-2-yl ring, when conjugated with fluorescent dyes, allows for the selective detection of target molecules through changes in fluorescence intensity. This application highlights the versatility of the compound in both therapeutic and diagnostic contexts.

The ongoing research into N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide underscores its significance in pharmaceutical science. As new synthetic methods and analytical techniques continue to evolve, the potential applications of this compound are likely to expand further. The unique combination of structural elements in N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide positions it as a promising candidate for the development of innovative therapies across a range of medical conditions. Continued exploration of its biological activities and pharmacological properties will be crucial in unlocking its full potential in the field of medicine.

Overall, N-(5-(Hydroxymethyl)thiazol-2-yl)acetamide represents a fascinating area of research with far-reaching implications. Its structural complexity and functional versatility make it a valuable molecule for the development of new drugs and therapies. As scientific advancements continue to unfold, the role of this compound in pharmaceutical and biomedical research is expected to grow, paving the way for novel treatments and interventions in the future.